molecular formula C10H14N2O B8763578 N-Isopropyl-2-methyl-nicotinamide CAS No. 923563-74-0

N-Isopropyl-2-methyl-nicotinamide

Cat. No.: B8763578
CAS No.: 923563-74-0
M. Wt: 178.23 g/mol
InChI Key: FTXPNUVXIFZYAE-UHFFFAOYSA-N
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Description

N-Isopropyl-2-methyl-nicotinamide is a useful research compound. Its molecular formula is C10H14N2O and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

923563-74-0

Molecular Formula

C10H14N2O

Molecular Weight

178.23 g/mol

IUPAC Name

2-methyl-N-propan-2-ylpyridine-3-carboxamide

InChI

InChI=1S/C10H14N2O/c1-7(2)12-10(13)9-5-4-6-11-8(9)3/h4-7H,1-3H3,(H,12,13)

InChI Key

FTXPNUVXIFZYAE-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=N1)C(=O)NC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-methyl nicotinic acid (2.5 g, 18 mmol), HOBT (3.7 g, 27 mmol), isopropylamine (3.1 mL, 36 mmol), and triethylamine (7.5 mL, 54 mmol) in 150 mL of DMF is added EDC (5.2 g, 27 mmol). The reaction is allowed to stir at room temperature for 24 hours and is then concentrated under reduced pressure. Ethyl acetate and brine is added and the layers are separated. The organic layer is dried over sodium sulfate, filtered, and concentrated under reduced pressure. Purification of the crude residue by silica gel flash column chromatography gives the title compound.
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
Quantity
3.7 g
Type
reactant
Reaction Step One
Quantity
3.1 mL
Type
reactant
Reaction Step One
Quantity
7.5 mL
Type
reactant
Reaction Step One
Name
Quantity
5.2 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One

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